diethyl 2-{[(allylamino)carbothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3,4-dicarboxylate

• Molecular Formula: C17H22N2O4S2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: diethyl 2-(prop-2-enylcarbamothioylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3,4-dicarboxylate
• InChI: InChI=1S/C17H22N2O4S2/c1-4-9-18-17(24)19-14-13(16(21)23-6-3)12-10(15(20)22-5-2)7-8-11(12)25-14/h4,10H,1,5-9H2,2-3H3,(H2,18,19,24)
• InChI Key: VLMRMJPCLNJAMM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCC2=C1C(=C(S2)NC(=S)NCC=C)C(=O)OCC

Description

Diethyl 2-{[(allylamino)carbothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3,4-dicarboxylate is a chemical compound that has gained significant attention in the field of scientific research. This compound is a member of the cyclopenta[b]thiophene family and has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis.

Mechanism of Action

The exact mechanism of action of diethyl 2-{[(allylamino)carbothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3,4-dicarboxylate is not fully understood. However, it is believed to exert its anti-inflammatory and antioxidant effects by inhibiting the production of reactive oxygen species and pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that diethyl 2-{[(allylamino)carbothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3,4-dicarboxylate can significantly reduce the levels of inflammatory markers, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in various cell types. It has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and glutathione peroxidase (GPx), in cells exposed to oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using diethyl 2-{[(allylamino)carbothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3,4-dicarboxylate in laboratory experiments include its potent anti-inflammatory and antioxidant properties, its relative ease of synthesis, and its low toxicity. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research on diethyl 2-{[(allylamino)carbothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3,4-dicarboxylate. One potential avenue of investigation is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the exploration of the compound's potential applications in other fields, such as materials science and organic synthesis. Additionally, further studies are needed to fully elucidate the mechanism of action of diethyl 2-{[(allylamino)carbothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3,4-dicarboxylate and to determine its safety and efficacy in animal models and human clinical trials.

Synthesis Methods

The synthesis of diethyl 2-{[(allylamino)carbothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3,4-dicarboxylate has been reported in the literature. The most commonly used method involves the reaction of 2-mercapto-5,6-dihydro-4H-cyclopenta[b]thiophene-3,4-dicarboxylic acid with allylamine and diethyl carbonate in the presence of a catalyst. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by column chromatography.

Scientific Research Applications

Diethyl 2-{[(allylamino)carbothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3,4-dicarboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases, including rheumatoid arthritis, multiple sclerosis, and psoriasis.